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Compound of Interest

Compound Name: 4-Nitrocatechol

Cat. No.: B145892

Abstract: This document provides a comprehensive technical overview of 4-nitrocatechol, a
significant nitroaromatic compound. It details the chemical structure, physicochemical
properties, and biological relevance of 4-nitrocatechol, particularly its role as a human
metabolite and an inhibitor of various enzymes. This guide is intended for researchers,
scientists, and professionals in drug development, offering detailed experimental protocols for
its synthesis and analysis, and presenting key data in structured formats for clarity and ease of
use.

Chemical Structure and Identification

4-Nitrocatechol is an organic compound belonging to the class of catechols, which are

benzene-1,2-diols.[1] Specifically, it is the derivative of catechol substituted with a nitro group at
the fourth position on the benzene ring.[1] This structure is central to its chemical reactivity and
biological activity. It is also classified as a C-nitro compound and a member of the nitrophenols.

[2]

Table 1: Chemical Identifiers for 4-Nitrocatechol
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Identifier

Value

Source(s)

IUPAC Name

4-nitrobenzene-1,2-diol

[3]141[5]

Common Names

4-Nitropyrocatechol, 1,2-

Dihydroxy-4-nitrobenzene

[3](5]

CAS Number

3316-09-4

[1](315]

Molecular Formula

CeHsNO4

[3]15]

SMILES

0C1=C(0)C=C(C=C1)--
INVALID-LINK--=

[2]

InChl Key

XINPNXSISMKQEX-
UHFFFAOYSA-N

[3][5]

Physicochemical Properties

4-Nitrocatechol presents as a yellow to mustard-colored crystalline powder.[1] Its key physical

and chemical properties are summarized below, providing essential data for laboratory

handling, formulation, and experimental design.

Table 2: Physicochemical Data for 4-Nitrocatechol

Property Value Source(s)

Molecular Weight 155.11 g/mol [3]

Melting Point 173-177 °C [1]
Yellow to mustard-colored

Appearance ) [1]
crystalline powder

- Soluble in water. Predicted
Solubility [1][4]

water solubility of 7.76 g/L.

LogP (Octanol/Water)

1.66

[3]

pKa (Strongest Acidic)

7.18 (Predicted)

[4]
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Biological and Pharmacological Relevance

4-Nitrocatechol is recognized for its roles as a human metabolite, an enzyme inhibitor, and a
key intermediate in microbial degradation pathways.

e Human Metabolism: It is a known human xenobiotic metabolite of 4-nitrophenol. The
formation of 4-nitrocatechol occurs via the hydroxylation of p-nitrophenol, a reaction
catalyzed by the cytochrome P450 2E1 (CYP2E1) enzyme.[4]

e Enzyme Inhibition: The compound has been identified as a lipoxygenase inhibitor.
Additionally, studies have shown that bifunctional compounds derived from nitrocatechol
demonstrate strong inhibitory action against pig liver catechol-O-methyltransferase (COMT).

[6]

o Microbial Degradation: In certain bacteria, such as Burkholderia sp. SJ98, 4-nitrocatechol is
a key intermediate in the degradation pathway of p-nitrophenol (PNP).[7] The pathway
proceeds through the conversion of PNP to 4-nitrocatechol, which is then further
metabolized.[7] In Rhodococcus opacus, a monooxygenase enzyme is responsible for both
the conversion of 4-nitrophenol to 4-nitrocatechol and its subsequent degradation to 2-
hydroxy-1,4-benzoquinone.[8]

Bacterial Degradation Pathway of p-Nitrophenol

Burkholderia sp. Pathway

B-Ketoadipate Pathway

p-Nitrophenol > 4-Nitrocatechol > 1,2,4-Benzenetriol > Maleylacetate

Rhodococcus opacus Pathway

npcB enzyme npcB enzyme
. (Monooxygenase) . (Monooxygenase) 2-Hydroxy-
p-Nitrophenol > 4-Nitrocatechol 1,4-benzoquinone
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Bacterial degradation pathways involving 4-Nitrocatechol.

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of 4-nitrocatechol are
critical for research applications.

Synthesis from 2-Chloro-4-nitrophenol

A common and effective method for synthesizing 4-nitrocatechol involves the hydrolysis of 2-
chloro-4-nitrophenol.[9]

Methodology:

e Reaction Setup: In a suitable reaction vessel, reflux a mixture of 2-chloro-4-nitrophenol (e.g.,
64.44 g, 0.4 mole) and 4M sodium hydroxide (NaOH) solution (e.g., 300 ml) with heating for
6 hours.[9]

« Isolation: After the reflux period, cool the reaction mixture. The product will precipitate.
Collect the solid filtrate by vacuum filtration.[9]

¢ Dissolution: Dissolve the collected solid filtrate in a minimal amount of warm water
(approximately 60°C).[9]

 Acidification: While stirring, adjust the pH of the solution to 2.0 by adding 10% hydrochloric
acid (HCI). This will cause the 4-nitrocatechol to precipitate out of the solution.[9]

« Final Collection: Cool the mixture and collect the precipitated 4-nitro-1,2-benzenediol by
filtration.[9]

 Purification: The crude product can be purified by recrystallization from water to yield the
final product.[9]
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Workflow: Synthesis of 4-Nitrocatechol

Start Materials:
2-Chloro-4-nitrophenol
4M NaOH Solution

Reflux with Heating
(6 hours)

Cool Mixture &
Vacuum Filtration

Adjust pH to 2.0
with 10% HCI

Cool Mixture &
Vacuum Filtration

Pure 4-Nitrocatechol

Click to download full resolution via product page

Synthesis and purification workflow for 4-Nitrocatechol.
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Analytical Method: Reverse Phase HPLC

4-Nitrocatechol can be effectively analyzed and quantified using a reverse phase high-
performance liquid chromatography (RP-HPLC) method.[3]

Methodology:

e Column: A Newcrom R1 HPLC column or equivalent C18 column is suitable for this
separation.[3]

» Mobile Phase: Prepare a mobile phase consisting of acetonitrile (MeCN), water, and
phosphoric acid.[3] For applications compatible with mass spectrometry (MS), replace the
phosphoric acid with formic acid.[3]

o Sample Preparation: Dissolve a precisely weighed sample of 4-nitrocatechol in the mobile
phase to create a stock solution. Prepare a series of dilutions for calibration.

« Injection: Inject the sample onto the HPLC system.

o Detection: Monitor the elution of the compound using a UV detector at an appropriate
wavelength or a mass spectrometer.

» Quantification: Determine the concentration of 4-nitrocatechol in the sample by comparing
its peak area to the calibration curve generated from the standard solutions. This method is
scalable and can be adapted for preparative separation to isolate impurities.[3]

Workflow: HPLC Analysis of 4-Nitrocatechol

Sample Preparation W .( Chromatographic Analysis W (Data Processing
UV or MS

Dissolve in Inject into > Separate on > Quantify using
Mobile Phase) 1 HPLC System RP Column Detection J ECaIibration Curve

Weigh Sample >

Click to download full resolution via product page

General workflow for the analysis of 4-Nitrocatechol by HPLC.
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Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 4-nitrocatechol is associated with the following hazards:

e H302: Harmful if swallowed.
e H315: Causes skin irritation.
o H319: Causes serious eye irritation.

Standard laboratory safety protocols, including the use of personal protective equipment (PPE)
such as safety goggles, gloves, and a lab coat, should be strictly followed when handling this
compound. Work should be conducted in a well-ventilated area or a chemical fume hood.

Conclusion

4-Nitrocatechol is a multifaceted compound with significant relevance in toxicology,
pharmacology, and environmental science. This guide has provided a detailed summary of its
chemical structure, properties, and biological roles, supplemented with robust experimental
protocols for its synthesis and analysis. The structured data and workflows presented herein
are intended to serve as a valuable resource for scientific and research professionals engaged
in work involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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